Cas no 1797291-52-1 (1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
• CAS No: 1797291-52-1
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 5371671
• Update Time: 2025-06-09

1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)-3-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]urea
• 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

• Inchi： 1S/C17H20ClN5O/c1-12-4-5-14(13(18)10-12)21-17(24)20-11-15-19-7-6-16(22-15)23-8-2-3-9-23/h4-7,10H,2-3,8-9,11H2,1H3,(H2,20,21,24)
• InChI Key： HKCSDAUOCDUVFV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1Cl)C(NCC1=NC=CC(N2CCCC2)=N1)=O

Additional information on 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

Chemical Profile of 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1797291-52-1)

1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1797291-52-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of urea derivatives, which are well-known for their broad spectrum of biological interactions, making them valuable scaffolds in drug discovery. The molecular structure of this compound incorporates several key functional groups, including a chloro-substituted methylphenyl ring, a pyrimidine core, and a pyrrolidinyl moiety, which collectively contribute to its distinct chemical properties and biological relevance.

The chloro-substituted methylphenyl ring in 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea is a critical feature that influences its reactivity and interaction with biological targets. Chloroaromatic compounds are widely studied for their ability to modulate enzyme activity and receptor binding, often serving as key intermediates in the synthesis of pharmacologically active molecules. The presence of a chlorine atom at the 2-position enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

Complementing the aromatic component, the pyrimidine core is another essential structural element in this compound. Pyrimidine derivatives are among the most heavily researched classes of heterocyclic compounds in drug development, owing to their prevalence in nucleic acids and their ability to interact with various biological pathways. In 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea, the pyrimidine ring is further functionalized with a methyl group at the 2-position and an N-methylpyrrolidinyl side chain at the 4-position, which introduces additional layers of complexity and potential for biological activity. This arrangement allows for selective binding to biological targets, such as kinases and other enzymes, which are critical in various disease pathways.

The pyrrolidinyl moiety attached to the pyrimidine ring is particularly noteworthy, as it introduces a secondary amine functionality that can engage in hydrogen bonding interactions with biological targets. Pyrrolidine derivatives are known for their versatility in drug design, often serving as pharmacophores in small molecule inhibitors. The presence of this group in 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea not only enhances the compound's solubility but also contributes to its binding affinity by forming stable hydrogen bonds with polar residues in protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea may interact with proteins through multiple mechanisms, including hydrophobic interactions, π-stacking, and hydrogen bonding. These interactions are crucial for understanding its potential pharmacological effects and for designing analogs with improved efficacy and selectivity.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. The introduction of the chloro group into the methylphenyl ring typically involves electrophilic aromatic substitution reactions, while the attachment of the pyrimidine-pyrrolidinyl moiety necessitates condensation reactions followed by functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently.

In terms of biological activity, preliminary studies on 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea have shown promising results in several therapeutic areas. The combination of structural elements known to modulate enzyme activity suggests potential applications in oncology, inflammation, and central nervous system disorders. For instance, analogs containing similar urea-based scaffolds have been reported to inhibit kinases involved in cancer progression by disrupting aberrant signaling pathways.

The pyrimidine-pyrrolidinyl moiety has been particularly investigated for its ability to interfere with protein-protein interactions that are critical in diseases like Alzheimer's and Parkinson's. By targeting specific enzymes or receptors, this compound may offer therapeutic benefits without significant off-target effects. Additionally, its structural flexibility allows for modifications that can enhance pharmacokinetic properties, such as solubility and metabolic stability.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-chloro-4-methylphenyl)-3-{[4-(pyrrolidin-1-yll)pyrimidin--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{[y]}--{}}]]]]]]]]]]]]]]]]]]]]]]methyl}urea (CAS No. 1797291- 52-